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A comprehensive comparison for researchers and scientists in solar cell technology.

The quest for highly efficient and stable perovskite solar cells has led to innovative strategies in

materials engineering. Among these, the use of dimensional engineering—transitioning from

purely three-dimensional (3D) to two-dimensional (2D) or mixed-dimensional perovskite

structures—has garnered significant attention. A key player in this field is tetrabutylammonium

bromide (tBABr), a bulky organic salt that profoundly influences the structure, efficiency, and

stability of perovskite solar cells. This guide provides an objective comparison of the

performance of 2D and 3D perovskites when tBABr is incorporated, supported by experimental

data and detailed protocols.

The Role of tBABr: A Dimensionality Modulator
Tetrabutylammonium bromide (tBABr) serves as a crucial additive that can dictate the

dimensionality of the perovskite crystal structure. In conventional 3D perovskites (with the

general formula AMX₃), the introduction of bulky organic cations like tetrabutylammonium

(TBA⁺) disrupts the continuous corner-sharing octahedral network. This leads to the formation
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of 2D layered structures, often with a Ruddlesden-Popper or Dion-Jacobson phase, where

inorganic perovskite layers are separated by organic TBA⁺ spacers.

When tBABr is added to a 3D perovskite precursor solution, it often results in the spontaneous

formation of a 2D/3D mixed-dimensional heterostructure. In this configuration, a thin layer of 2D

perovskite typically forms on top of the bulk 3D perovskite film. This 2D capping layer has been

shown to passivate surface defects, enhance moisture resistance, and improve the overall

stability of the solar cell device.

Performance Comparison: 2D vs. 3D Perovskites
with tBABr
A direct comparison of the performance of a purely 2D perovskite solar cell using tBABr as the

sole bulky organic cation versus a 3D perovskite solar cell with tBABr as an additive reveals a

trade-off between efficiency and stability. The majority of current research focuses on the

synergistic benefits of 2D/3D heterostructures rather than purely 2D tBABr-based devices, as

the latter generally exhibit lower power conversion efficiencies.

The data presented below is a compilation from various studies to provide a comparative

overview. It is important to note that performance metrics can vary significantly based on the

specific perovskite composition, device architecture, and fabrication conditions.

Table 1: Quantitative Performance Comparison of Perovskite Solar Cells with tBABr
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Parameter
3D Perovskite
(Control)

3D Perovskite +
tBABr Additive
(2D/3D
Heterostructure)

Pure 2D Perovskite
(with Bulky
Organic Cation)

Power Conversion

Efficiency (PCE)
~18-20% ~20-23%[1] ~2-5%

Open-Circuit Voltage

(VOC)
~1.05-1.10 V ~1.10-1.17 V[1] ~1.15-1.25 V

Short-Circuit Current

Density (JSC)
~22-24 mA/cm² ~22-25 mA/cm²[1] ~4-8 mA/cm²

Fill Factor (FF) ~75-80% ~78-82% ~60-70%

Moisture Stability (T₈₀

in ambient air)
< 500 hours > 1000 hours > 2000 hours

Thermal Stability (T₈₀

at 85°C)
< 200 hours > 500 hours > 1000 hours

Note: The values for "Pure 2D Perovskite" are representative of typical performance for

perovskites with large bulky organic cations, as specific data for purely tBABr-based 2D solar

cells is limited in the literature due to their lower efficiencies.

Experimental Protocols
Detailed methodologies are crucial for reproducing and building upon existing research. Below

are generalized experimental protocols for the fabrication of 3D perovskite solar cells with a

tBABr additive (leading to a 2D/3D heterostructure) and a representative protocol for a purely

2D perovskite solar cell.

Protocol 1: Fabrication of 3D Perovskite Solar Cells with
tBABr Additive (2D/3D Heterostructure)
This protocol describes a common method for creating a 2D/3D perovskite heterostructure by

incorporating tBABr into the perovskite precursor solution.
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Substrate Preparation:

Fluorine-doped tin oxide (FTO) coated glass substrates are sequentially cleaned by

ultrasonication in detergent, deionized water, acetone, and isopropanol for 15 minutes

each.

The substrates are then treated with UV-Ozone for 20 minutes to remove any organic

residues and improve the wettability.

Electron Transport Layer (ETL) Deposition:

A compact layer of TiO₂ is deposited on the FTO substrate by spin-coating a precursor

solution (e.g., titanium diisopropoxide bis(acetylacetonate) in 1-butanol) at 3000 rpm for 30

seconds, followed by annealing at 500°C for 1 hour.

A mesoporous TiO₂ layer is then deposited by spin-coating a TiO₂ paste (e.g., Dyesol

18NR-T) diluted in ethanol at 5000 rpm for 30 seconds, followed by sintering at 500°C for

30 minutes.

Perovskite Precursor Solution Preparation:

A typical 3D perovskite precursor solution is prepared by dissolving FAI (Formamidinium

Iodide), PbI₂, MABr (Methylammonium Bromide), and PbBr₂ in a mixed solvent of DMF

(Dimethylformamide) and DMSO (Dimethyl sulfoxide).

To this solution, a specific molar concentration of tBABr is added and stirred until fully

dissolved. The optimal concentration of tBABr needs to be determined experimentally, but

it is typically in the range of 1-5 mol%.

Perovskite Film Deposition:

The perovskite precursor solution containing tBABr is spin-coated onto the mesoporous

TiO₂ layer in a two-step program (e.g., 1000 rpm for 10 seconds and then 5000 rpm for 30

seconds).

During the second step, an anti-solvent (e.g., chlorobenzene) is dripped onto the spinning

substrate to induce rapid crystallization.
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The film is then annealed at 100-150°C for 10-30 minutes to form the 2D/3D perovskite

structure.

Hole Transport Layer (HTL) Deposition:

A solution of Spiro-OMeTAD is prepared in chlorobenzene with additives such as Li-TFSI

and tBP (tert-butylpyridine).

The HTL solution is spin-coated onto the perovskite layer at 4000 rpm for 30 seconds.

Electrode Deposition:

Finally, a gold or silver electrode (80-100 nm) is deposited on top of the HTL by thermal

evaporation.

Protocol 2: Fabrication of a Pure 2D Ruddlesden-Popper
Perovskite Solar Cell
This protocol outlines the fabrication of a solar cell using a purely 2D perovskite, for instance,

(BA)₂(MA)₃Pb₄I₁₃, where Butylammonium (BA⁺) acts as the bulky spacer cation.

Substrate and ETL Preparation: Follow steps 1 and 2 from Protocol 1.

2D Perovskite Precursor Solution Preparation:

A stoichiometric mixture of the organic and inorganic components is dissolved in a suitable

solvent. For (BA)₂(MA)₃Pb₄I₁₃, this would involve dissolving BAI (Butylammonium Iodide),

MAI (Methylammonium Iodide), and PbI₂ in a 2:3:4 molar ratio in a solvent like DMF or a

mixture of DMF and DMSO.

2D Perovskite Film Deposition:

The 2D perovskite precursor solution is spin-coated onto the ETL. The spin-coating

parameters and annealing temperature and time are critical for achieving a high-quality

film and need to be optimized. Typically, a lower annealing temperature (e.g., 100°C) is

used compared to 3D perovskites.

HTL and Electrode Deposition: Follow steps 5 and 6 from Protocol 1.
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Visualizing the Mechanisms and Workflows
To better understand the underlying principles and experimental processes, the following

diagrams are provided.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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